Cas no 1170622-14-6 (ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 1170622-14-6
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6063792
• PubChem ID: 42110948
• Update Time: 2025-05-21

ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• UGGRPYNCRNIITJ-UHFFFAOYSA-N
• F5094-0289
• ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS024497018
• ethyl 6-acetyl-2-[(1-methylpyrazole-3-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• VU0634773-1
• 1170622-14-6

• Inchi： 1S/C17H20N4O4S/c1-4-25-17(24)14-11-5-8-21(10(2)22)9-13(11)26-16(14)18-15(23)12-6-7-20(3)19-12/h6-7H,4-5,8-9H2,1-3H3,(H,18,23)
• InChI Key： UGGRPYNCRNIITJ-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(C3C=CN(C)N=3)=O)SC1=2

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 122Ų

Additional information on ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Ethyl 6-Acetyl-2-(1-Methyl-1H-Pyrazole-3-Amido)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is a complex organic compound with the CAS number 1170622-14-6. This compound belongs to the class of thienopyridines, which are heterocyclic compounds combining a thiophene ring fused with a pyridine ring. The presence of the pyrazole moiety further adds complexity to its structure, making it a unique molecule with potential applications in various fields such as pharmaceuticals and materials science.

The structure of this compound is characterized by a thieno[2,3-c]pyridine core. The numbering of the atoms in this fused ring system follows the IUPAC nomenclature rules. The substituents on the core include an acetyl group at position 6 and an ethyl carboxylate group at position 3. Additionally, the molecule features a 1-methylpyrazole amide group attached at position 2. These substituents play a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of thienopyridines in drug discovery. The fused ring system provides a rigid framework that can interact with various biological targets. For instance, thienopyridines have been explored as potential kinase inhibitors due to their ability to mimic ATP binding pockets in protein kinases. The presence of electron-withdrawing groups like the acetyl and carboxylate moieties can enhance the binding affinity of these compounds to their targets.

The pyrazole amide group in this compound adds another layer of functionality. Pyrazoles are known for their ability to form hydrogen bonds and participate in π–π interactions, which are essential for molecular recognition in biological systems. This makes ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate a promising candidate for designing bioactive molecules.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically starts with the preparation of the thienopyridine core through cyclization reactions involving appropriate precursors. Subsequent steps involve introducing the substituents at specific positions using methods such as nucleophilic substitution or coupling reactions.

One of the most recent advancements in this area is the use of microwave-assisted synthesis to prepare thienopyridines more efficiently. This method not only reduces reaction times but also improves yields compared to traditional heating methods. Such innovations are crucial for scaling up the production of these compounds for preclinical studies.

In terms of applications, ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has shown potential in anti-inflammatory and anticancer research. Its ability to modulate key signaling pathways makes it a valuable tool for understanding disease mechanisms and developing therapeutic interventions.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins. These studies have revealed that the acetyl and carboxylate groups contribute significantly to binding affinity by forming hydrogen bonds with amino acid residues in the active site.

In conclusion, ethyl 6-acetyl-2-(1-methyl-1H-pyrazole-3-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents an exciting area of research due to its unique structure and diverse functional groups. As research continues to uncover its potential applications in medicine and materials science, this compound is poised to play a significant role in future innovations.